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Compound of Interest

Compound Name: JB-1 peptide

CAS No.: 147819-32-7

Cat. No.: B122820 Get Quote

Target Audience: Researchers, Formulation Scientists,
and Drug Discovery Professionals
Subject: JB-1 (IGF-1 Receptor Antagonist)[1]
Product Identity & Chemical Profile
Before proceeding, verify that your "JB-1" corresponds to the IGF-1 receptor antagonist. There

are other peptides with similar nomenclature (e.g., Listeria adhesion peptides), but this guide

focuses on the pharmaceutical standard for IGF-1R inhibition.

Feature Specification

Sequence
Cys-Tyr-Ala-Ala-Pro-Leu-Lys-Pro-Ala-Lys-Ser-

Cys (Cyclic)

Modality Cyclic Disulfide (Cys1–Cys12)

Molecular Weight ~1249.5 Da

Isoelectric Point (pI) ~9.5 (Predicted)

Net Charge (pH 7.4) +2 (Due to Lys residues)

Hydrophobicity
Moderate to High (Contains Leu, Pro, Tyr, Ala

clusters)
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Core Reconstitution Protocol (The "Getting Started"
Phase)
Expert Insight: The most common cause of experimental failure with JB-1 is incomplete

solubilization or aggregation upon addition to aqueous buffers. While the peptide contains basic

Lysine residues, the cyclic constraint and hydrophobic core (Leu/Pro/Tyr) often lead to "micro-

precipitation" in PBS, which is invisible to the naked eye but drastically reduces bioavailability.

Universal Solubilization Workflow
Do NOT add PBS or Cell Culture Media directly to the lyophilized powder.

Step 1: The "Solvent Cushion" (DMSO)
Bring the lyophilized vial to room temperature (allows pressure equalization and prevents

water condensation).

Dissolve the peptide in 100% anhydrous DMSO (Dimethyl Sulfoxide) to a concentration of 1–

5 mg/mL.

Why? DMSO disrupts intermolecular hydrophobic interactions that cause aggregation in

the solid state.

Vortex gently for 30 seconds. Ensure the solution is crystal clear.

Step 2: Aqueous Dilution
Slowly add the DMSO-peptide stock to your aqueous buffer (PBS, Saline, or Media) while

vortexing or stirring.

Target Final DMSO Concentration: Keep final DMSO < 0.1% for cell culture assays to avoid

solvent toxicity.

Example: To make a 10 µM working solution, dilute the 1 mM DMSO stock 1:100 or

1:1000 into media.

Visual Decision Tree: Reconstitution Strategy
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Lyophilized JB-1 Peptide

Add PBS/Media directly? Dissolve in 100% DMSO
(Stock: 1-5 mg/mL)

Recommended

Risk of Aggregation/Precipitation
(Invisible loss of titer)

Yes (Not Recommended)

Is solution clear?

Brief Sonication
(10s, Water bath)

No (Cloudy)

Dilute into Assay Buffer
(Vortex while adding)

Yes

Ready for Assay
(Use immediately)

Click to download full resolution via product page

Caption: Logical workflow for maximizing JB-1 solubility and preventing aggregation artifacts.

Stability in Different Buffers
Buffer Compatibility Matrix
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Buffer System Stability Rating Notes & Technical Risky

PBS (pH 7.4) Moderate

Stable for <24h. Long-term

storage in PBS at 4°C causes

slow precipitation and

adsorption to plastics.

Cell Culture Media High

Serum proteins (BSA/FBS) can

act as carriers, stabilizing the

peptide in solution.

Tris-HCl (pH 8.0+) Low

Avoid. High pH promotes

disulfide exchange (scrambling

of the Cys-Cys bond) and

racemization.

Acidic Buffers (pH < 5) High

Protonation of Lysines

increases solubility. Good for

intermediate dilution steps.

Reducing Buffers CRITICAL FAILURE

NEVER use DTT, BME, or

TCEP. These will break the

disulfide bond, linearize the

peptide, and destroy biological

activity.

Key Degradation Pathways
Disulfide Scrambling:

Mechanism:[1][2][3] At pH > 8.0, the disulfide bond can undergo nucleophilic attack,

especially if free thiols are present in the buffer.

Prevention: Keep pH between 5.5 and 7.5.

Adsorption (The "Sticky Peptide" Problem):

Mechanism:[1][2][3] JB-1 is hydrophobic. At low concentrations (<100 nM) in protein-free

buffers (like pure PBS), it will stick to the walls of Eppendorf tubes and pipette tips.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/jb-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4307334/
https://www.bioprocessintl.com/formulation/stability-considerations-for-biopharmaceuticals-overview-of-protein-and-peptide-degradation-pathways
https://www.medchemexpress.com/jb-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4307334/
https://www.bioprocessintl.com/formulation/stability-considerations-for-biopharmaceuticals-overview-of-protein-and-peptide-degradation-pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevention: Always include 0.1% BSA (Bovine Serum Albumin) or 0.05% Tween-20 in your

assay buffer to block non-specific binding sites.

Storage & Handling (Long-Term)
Lyophilized Powder

Condition: -20°C or -80°C.

Shelf Life: >12 months if kept dry.

Desiccation: Always warm the vial to room temperature before opening to prevent moisture

from entering the hygroscopic powder.

Solubilized Stock (DMSO)
Condition: -20°C or -80°C.

Format: Aliquot into single-use volumes (e.g., 20 µL) to avoid freeze-thaw cycles.

Freeze-Thaw: Limit to 1 cycle. Repeated freezing causes crystal formation that can shear

the peptide or induce aggregation.
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Symptom Probable Cause Corrective Action

Assay shows no inhibition of

IGF-1R

Peptide degradation or

reduction.

1. Did you use DTT/BME? (If

yes, discard).2. Did you store it

in PBS at 4°C for weeks? (If

yes, discard).

Precipitate visible upon dilution "Salting out" effect.

Dilute the DMSO stock into

water first, then add

concentrated buffer salts, or

lower the final concentration.

Ensure DMSO < 0.1%.

Variable results between

replicates
Peptide adsorption to plastic.

Add 0.1% BSA or Tween-20 to

the buffer. Use "Low

Retention" pipette tips.

Cytotoxicity in control wells DMSO toxicity.

Ensure the final DMSO

concentration is ≤ 0.1%.

Include a "Vehicle Control"

(DMSO only) in your

experiment.

Frequently Asked Questions
Q: Can I autoclave JB-1 solutions? A:No. Peptides are heat-sensitive. Sterilize by filtration

using a 0.22 µm PVDF or PES membrane after solubilization (but be aware of potential loss

due to filter binding; pre-wet the filter).

Q: Is JB-1 specific to IGF-1R? A: Yes, it is highly selective for IGF-1R and blocks the binding of

IGF-1.[4] It does not significantly bind to the Insulin Receptor (IR) at typical therapeutic doses,

making it a crucial tool for distinguishing IGF-1R vs. IR signaling.

Q: Why does the datasheet say "Cyclic"? A: The Cysteine residues at the N- and C-termini

form a covalent disulfide bridge. This constrains the peptide into a specific conformation that

mimics the IGF-1 binding loop. If this ring opens (due to reduction), the peptide loses its shape

and affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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